Cas no 5092-83-1 (Naphthalene, 1-(hexylthio)-)

• Product name: Naphthalene, 1-(hexylthio)-
• CAS No: 5092-83-1
• MF: C₁₆H₂₀S
• MW: 244.395
• CID: 363737
• PubChem ID: 12158200

Naphthalene, 1-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(hexylthio)-
• 1-hexylsulfanylnaphthalene
• 5092-83-1
• DTXSID70478818

• Inchi： InChI=1S/C16H20S/c1-2-3-4-7-13-17-16-12-8-10-14-9-5-6-11-15(14)16/h5-6,8-12H,2-4,7,13H2,1H3
• InChI Key： DYKYMRSTKCJTAN-UHFFFAOYSA-N
• SMILES： CCCCCCSC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 244.1287
• Monoisotopic Mass: 244.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0